Cas no 63589-93-5 (L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-)

• Product Name: L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-
• CAS No: 63589-93-5
• MF: C₂₃H₃₈N₆O₅
• MW: 478.585025310516
• CID: 511219
• PubChem ID: 10370341
• Update Time: 2025-04-19

L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-
• D-Valylisoleucyl-N-(4-nitrophenyl)-L-lysinamide
• valyl-leucyl-lysine 4-nitroanilide
• BP826B3J9M
• Val-leu-lys 4-nitroanilide
• SCHEMBL386663
• Chromogenic Substrate S-2251
• S 2251
• D-VALYL-L-LEUCYL-L-LYSINE 4-NITROANILIDE
• L-Lysinamide, D-valyl-L-leucyl-N-(4-nitrophenyl)-
• H-D-Valyl-L-leucyl-L-lysine-p-Nitroaniline dihydrochloride
• CHEMBL3753046
• (2S)-6-amino-2-[(2S)-2-[(2R)-2-amino-3-methylbutanamido]-4-methylpentanamido]-N-(4-nitrophenyl)hexanamide dihydrochloride
• D-VAL-LEU-LYS-P-NITROANILIDE
• S-2251
• L-Lysinamide, D-valyl-L-leucyl-N-(4-nitrophenyl)-, dihydrochloride
• UNII-BP826B3J9M
• D-Val-Leu-Lys-pNA (hydrochloride)
• BDBM13574
• 63589-93-5

• Inchi： 1S/C23H38N6O5/c1-14(2)13-19(28-23(32)20(25)15(3)4)22(31)27-18(7-5-6-12-24)21(30)26-16-8-10-17(11-9-16)29(33)34/h8-11,14-15,18-20H,5-7,12-13,24-25H2,1-4H3,(H,26,30)(H,27,31)(H,28,32)/t18-,19-,20+/m0/s1
• InChI Key： CAJXYXPLLJDEOB-SLFFLAALSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@@H](C(C)C)N)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCN

Computed Properties

• Exact Mass: 478.29064
• Monoisotopic Mass: 478.29
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 778.3°C at 760 mmHg
• Flash Point: 424.5°C
• Refractive Index: 1.561
• PSA: 182.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides